Pyrethroids
Pyrethroids are a class of synthetic insecticides modeled on the natural pyrethrins produced by certain chrysanthemum species. These compounds are widely used in both domestic and industrial settings due to their rapid knockdown and residual effects. Pyrethroids act primarily as sodium channel blockers, causing neurons to fire uncontrollably in insects, leading to paralysis and eventually death. They are known for their relatively low mammalian toxicity compared to many other insecticides, making them a preferred choice in pest control applications where human exposure is a concern. However, they can be toxic to fish and aquatic organisms, necessitating careful application practices. Their effectiveness against a wide range of pests, including flies, mosquitoes, and cockroaches, has made pyrethroids essential tools in modern integrated pest management strategies.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
Cinerin II | 121-20-0 | C21H28O5 |
![]() |
Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester | 52315-02-3 | C17H20Cl2O3 |
![]() |
Dimethrin | 70-38-2 | C19H26O2 |
![]() |
(+)-cis-Phenothrin | 51186-88-0 | C23H26O3 |
![]() |
(R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate | 80845-12-1 | C22H19Br2NO3 |
![]() |
Fenvalerate | 67614-32-8 | C25H22ClNO3 |
![]() |
(1S)-trans-Y-Cyhalothrin | 76703-68-9 | C23H19ClF3NO3 |
![]() |
trans-Deltamethrin | 64363-96-8 | C22H19Br2NO3 |
![]() |
(1S)-trans-Lambda-Cyhalothrin | 76703-69-0 | |
![]() |
(1R)-trans-γ-Cyhalothrin | 76703-66-7 | C23H19ClF3NO3 |
Related Literature
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
Recommended suppliers
-
Zhejiang Brunova Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Zouping Mingyuan Import and Export Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing Jubai BiopharmFactory Trade Brand reagentsCompany nature: Private enterprises
-
Xiamen PinR Bio-tech Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTDFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products